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Compound of Interest

4-Aminobenzotrifluoride
Compound Name:
hydrochloride

Cat. No. 81333392

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and analysis of 4-Aminobenzotrifluoride hydrochloride (also known as 4-
(Trifluoromethyl)aniline hydrochloride). This compound is a key intermediate in the synthesis of
various pharmaceuticals, agrochemicals, and dyes.[1] Its trifluoromethyl group significantly
influences its chemical reactivity, solubility, and biological activity, making it a valuable building
block in medicinal chemistry.[1][2]

Physicochemical Data

The key physicochemical properties of 4-Aminobenzotrifluoride hydrochloride are
summarized in the table below.
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Property Value Source
Melting Point 202 °C [11[3]
Molecular Formula C7H7CIFsN [1]
Molecular Weight 197.59 g/mol [1]
Appearance White to light yellow (3]
powder/crystal

Purity (typical) > 98% (HPLC) [1][3]
CAS Number 90774-69-9 [1]

Storage Conditions

Room temperature, under inert
gas, in a cool, dark, and dry
place.[3] The compound is

noted to be hygroscopic.

[3]

Experimental Protocols
Synthesis of 4-Aminobenzotrifluoride Hydrochloride

A common method for the preparation of aniline hydrochloride salts is through the reaction of

the free aniline with hydrochloric acid. The following is a generalized protocol based on the

synthesis of similar compounds.[4]

Materials:

e 4-Aminobenzotrifluoride (free base)

» Anhydrous solvent (e.g., Methanol, Ethanol, or Diethyl Ether)

¢ Anhydrous Hydrogen Chloride (HCI) gas or a solution of HCI in an anhydrous solvent

Procedure:

o Dissolve 4-Aminobenzotrifluoride in the chosen anhydrous solvent in a reaction vessel

equipped with a stirring mechanism.
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e Cool the solution in an ice bath.

e Slowly bubble anhydrous HCI gas through the stirred solution or add the anhydrous HCI
solution dropwise.

o Continue the addition of HCI until the pH of the solution is acidic (a pH of approximately 0.5
is cited in a similar synthesis).[4]

o A precipitate of 4-Aminobenzotrifluoride hydrochloride will form.
o Collect the solid product by filtration.

o Wash the filter cake with a small amount of the cold anhydrous solvent to remove any
unreacted starting material or excess HCI.

o Dry the purified white to light yellow solid product under vacuum.

Determination of Melting Point

The melting point of 4-Aminobenzotrifluoride hydrochloride can be determined using the
capillary melting point method. This is a standard and widely used technique for determining
the melting point of a solid crystalline compound.

Materials:

o Purified 4-Aminobenzotrifluoride hydrochloride

» Melting point capillary tube (sealed at one end)

» Melting point apparatus or an oil bath setup

e Thermometer

Procedure:

o Ensure the sample of 4-Aminobenzotrifluoride hydrochloride is dry and finely powdered.

¢ Introduce a small amount of the powdered sample into the open end of a capillary tube.
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o Tap the sealed end of the capillary tube gently on a hard surface to pack the solid into the
bottom. The packed sample height should be 2-3 mm.[5]

e Place the capillary tube in the heating block of the melting point apparatus.

e Heat the sample at a steady and slow rate, typically 1-2 °C per minute, especially when
approaching the expected melting point.[5]

e Observe the sample through the magnifying lens.
o Record the temperature at which the first droplet of liquid appears (the beginning of melting).

o Record the temperature at which the entire sample has completely melted into a clear liquid
(the end of melting).

e The melting point is reported as the range between these two temperatures. For a pure
substance, this range is typically narrow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aminobenzotrifluoride-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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